Cas no 60597-73-1 (1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine)

1-[(2-Chloropyridin-3-yl)sulfonyl]-4-methylpiperazine is a specialized sulfonamide derivative featuring a 2-chloropyridinyl moiety and a 4-methylpiperazine group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural framework allows for further functionalization, making it valuable in the development of novel inhibitors or ligands. The presence of the sulfonyl group enhances stability and reactivity, while the chloropyridine and methylpiperazine components contribute to its binding affinity in target interactions. This compound is typically utilized in controlled synthetic applications, emphasizing purity and consistency for research purposes.

1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine structure

60597-73-1 structure

Product Name:1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine

CAS No:60597-73-1

MF:C₁₀H₁₄ClN₃O₂S

MW:275.755059719086

CID:1620681

PubChem ID:12286954

Update Time:2025-06-08

1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-[(2-chloro-3-pyridinyl)sulfonyl]-4-methyl-
- 1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine
- 60597-73-1
- Z234901879
- EN300-76162
- 1-(2-chloropyridin-3-yl)sulfonyl-4-methylpiperazine
- AKOS005828459
- Inchi： 1S/C10H14ClN3O2S/c1-13-5-7-14(8-6-13)17(15,16)9-3-2-4-12-10(9)11/h2-4H,5-8H2,1H3
- InChI Key： FSHXPUWMIOVPKA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)S(N1CCN(C)CC1)(=O)=O

Computed Properties

Exact Mass: 275.04972
Monoisotopic Mass: 275.0495256g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 61.9Å²

Experimental Properties

PSA: 53.51

1-[(2-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine Pricemore >>

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